Cas no 866821-66-1 (3'-Bromo-3-phenylpropiophenone)

• Product Name: 3'-Bromo-3-phenylpropiophenone
• CAS No: 866821-66-1
• MF: C₁₅H₁₃BrO
• MW: 289.167123556137
• CID: 870826
• PubChem ID: 24725580
• Update Time: 2025-06-11

3'-Bromo-3-phenylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-3-phenylpropan-1-one
• 3'-BROMO-3-PHENYLPROPIOPHENONE
• MFCD03842926
• 866821-66-1
• DTXSID80643974
• AKOS010013923
• 3'-Bromo-3-phenylpropiophenone

• MDL： MFCD03842926
• Inchi： 1S/C15H13BrO/c16-14-8-4-7-13(11-14)15(17)10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2
• InChI Key： XFTYDZGMRWJHKU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 288.01500
• Monoisotopic Mass: 288.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.26460

Additional information on 3'-Bromo-3-phenylpropiophenone

Professional Introduction to 3'-Bromo-3-phenylpropiophenone (CAS No. 866821-66-1)

3'-Bromo-3-phenylpropiophenone, identified by its Chemical Abstracts Service (CAS) number 866821-66-1, is a significant compound in the field of organic synthesis and pharmaceutical research. This molecule, characterized by its brominated aromatic structure, has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents and agrochemicals. The presence of both bromine and phenyl groups makes it a valuable intermediate in various synthetic pathways, enabling the construction of more complex molecular architectures.

The structural features of 3'-Bromo-3-phenylpropiophenone contribute to its reactivity and utility in synthetic chemistry. The bromine atom, located at the 3-position of the propiophenone backbone, serves as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active molecules. The phenyl group, on the other hand, provides a stable aromatic core that can interact with various biological targets, enhancing the compound's potential as a pharmacophore.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 3'-Bromo-3-phenylpropiophenone has emerged as a key intermediate in the synthesis of such inhibitors. Its ability to undergo selective functionalization allows researchers to tailor molecular structures to achieve high specificity against target proteins. For instance, studies have demonstrated its use in generating bispecific ligands that can modulate multiple PPIs simultaneously, a strategy that holds promise for treating complex diseases such as cancer and inflammatory disorders.

The pharmaceutical industry has also explored the use of 3'-Bromo-3-phenylpropiophenone in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases. By leveraging the compound's reactivity, chemists have synthesized novel kinase inhibitors that exhibit improved selectivity and reduced toxicity compared to existing drugs. These advancements highlight the importance of 3'-Bromo-3-phenylpropiophenone as a building block in drug discovery efforts.

Beyond pharmaceutical applications, 3'-Bromo-3-phenylpropiophenone finds utility in the agrochemical sector. Its structural motifs are reminiscent of natural products known for their biological activity, making it a valuable scaffold for designing new pesticides and herbicides. Researchers have utilized this compound to develop environmentally friendly alternatives to traditional agrochemicals, which often suffer from high toxicity and persistence in ecosystems. The incorporation of bromine into these agrochemicals enhances their stability while maintaining efficacy against pests and weeds.

The synthesis of 3'-Bromo-3-phenylpropiophenone itself is an area of active investigation. Modern synthetic methodologies have enabled more efficient and sustainable routes to this intermediate. For example, catalytic bromination techniques have been refined to minimize byproduct formation, improving overall yield and purity. Additionally, green chemistry principles have been integrated into its production process, reducing reliance on hazardous solvents and energy-intensive conditions. These advancements not only enhance the practicality of obtaining 3'-Bromo-3-phenylpropiophenone but also align with global efforts to promote sustainable chemical manufacturing.

The future prospects for 3'-Bromo-3-phenylpropiophenone are promising, with ongoing research exploring its potential in emerging fields such as materials science and nanotechnology. Its ability to form stable complexes with metals makes it a candidate for developing novel catalysts and luminescent materials. Furthermore, its role in designing smart materials that respond to biological stimuli could open new avenues for therapeutic applications.

In conclusion, 3'-Bromo-3-phenylpropiophenone (CAS No. 866821-66-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural versatility and reactivity make it an indispensable tool in organic synthesis, pharmaceutical development, and agrochemical innovation. As research continues to uncover new applications for this molecule, its importance is expected to grow further, driving advancements in medicine and technology.